Cas no 1192191-39-1 (1-(4-Methylphenyl)-1,4-diazepane;hydrochloride)

• Product Name: 1-(4-Methylphenyl)-1,4-diazepane;hydrochloride
• CAS No: 1192191-39-1
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• MDL: MFCD16172201
• CID: 2604898
• PubChem ID: 73012334
• Update Time: 2025-06-08

1-(4-Methylphenyl)-1,4-diazepane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylphenyl)homopiperazine monohydrochloride
• 4-MPHP.HCl
• 1-(4-Methylphenyl)-1,4-diazepane;hydrochloride
• 1-(4-methylphenyl)homopiperazinemonohydrochloride
• 1192191-39-1

• MDL： MFCD16172201
• Inchi： 1S/C12H18N2.ClH/c1-11-3-5-12(6-4-11)14-9-2-7-13-8-10-14;/h3-6,13H,2,7-10H2,1H3;1H
• InChI Key： WOAJKNSSUFZJHK-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC(C)=CC=2)CCNCCC1

Computed Properties

• Exact Mass: 226.1236763g/mol
• Monoisotopic Mass: 226.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Additional information on 1-(4-Methylphenyl)-1,4-diazepane;hydrochloride

Comprehensive Overview of 1-(4-Methylphenyl)-1,4-diazepane hydrochloride (CAS No. 1192191-39-1)

1-(4-Methylphenyl)-1,4-diazepane hydrochloride (CAS No. 1192191-39-1) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the diazepane class, which is known for its versatile applications in medicinal chemistry. The presence of a 4-methylphenyl group and a diazepane backbone makes it a valuable intermediate for developing novel therapeutic agents. Researchers are particularly interested in its potential role in modulating central nervous system (CNS) targets, given the structural similarities to other diazepane derivatives with documented bioactivity.

The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and formulation purposes. In recent years, the demand for 1-(4-Methylphenyl)-1,4-diazepane hydrochloride has increased due to its relevance in drug discovery programs targeting neurological disorders. For instance, its structural motifs align with current trends in designing GABA receptor modulators and serotonin reuptake inhibitors, which are hot topics in neuroscience research. This aligns with frequent search queries like "diazepane derivatives for CNS drugs" or "role of diazepanes in neuropharmacology," reflecting the compound's growing prominence.

From a synthetic chemistry perspective, CAS No. 1192191-39-1 is often explored for its reactivity in N-alkylation and ring-functionalization reactions. These transformations are critical for creating diverse molecular libraries in high-throughput screening campaigns. The compound's 1,4-diazepane core also offers opportunities for structural diversification, a key strategy in modern fragment-based drug design. Such applications resonate with trending searches like "scaffold hopping in medicinal chemistry" or "diazepane-based lead optimization," highlighting its utility in cutting-edge research.

Quality and purity are paramount for 1-(4-Methylphenyl)-1,4-diazepane hydrochloride, especially given its use in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with rigorous pharmaceutical standards. This focus on quality control addresses common user concerns like "how to verify diazepane compound purity" or "analytical methods for hydrochloride salts," which frequently appear in scientific forums and search engines.

In summary, 1-(4-Methylphenyl)-1,4-diazepane hydrochloride (CAS No. 1192191-39-1) represents a promising scaffold in drug discovery, with applications spanning neuroscience and synthetic chemistry. Its relevance to contemporary research themes, coupled with its structural adaptability, ensures its continued importance in scientific investigations. By addressing frequently searched topics and emphasizing its pharmaceutical potential, this overview aims to provide a balanced and informative resource for researchers and industry professionals alike.